Cas no 1140490-49-8 ((R)-2-(4-(4-chlorobenzyl)-5-methyl-4h-1,2,4-triazol-3-yl)-n-cycloheptylpyrrolidine-1-carboxamide)

• Product Name: (R)-2-(4-(4-chlorobenzyl)-5-methyl-4h-1,2,4-triazol-3-yl)-n-cycloheptylpyrrolidine-1-carboxamide
• CAS No: 1140490-49-8
• MF: C₂₂H₃₀ClN₅O
• MW: 415.959503650665
• CID: 2190942
• PubChem ID: 53486842
• Update Time: 2025-04-21

(R)-2-(4-(4-chlorobenzyl)-5-methyl-4h-1,2,4-triazol-3-yl)-n-cycloheptylpyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• (R)-2-(4-(4-chlorobenzyl)-5-methyl-4h-1,2,4-triazol-3-yl)-n-cycloheptylpyrrolidine-1-carboxamide
• (2R)-2-[4-[(4-chlorophenyl)methyl]-5-methyl-1,2,4-triazol-3-yl]-N-cycloheptylpyrrolidine-1-carboxamide
• 1140490-49-8
• (2R)-2-{4-[(4-Chlorophenyl)methyl]-5-methyl-4H-1,2,4-triazol-3-yl}-N-cycloheptylpyrrolidine-1-carboxamide
• SCHEMBL13375122
• DTXSID60705165
• DB-322071

• Inchi： 1S/C22H30ClN5O/c1-16-25-26-21(28(16)15-17-10-12-18(23)13-11-17)20-9-6-14-27(20)22(29)24-19-7-4-2-3-5-8-19/h10-13,19-20H,2-9,14-15H2,1H3,(H,24,29)/t20-/m1/s1
• InChI Key： VSDKHXBXRFZBHT-HXUWFJFHSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C)=NN=C1[C@H]1CCCN1C(NC1CCCCCC1)=O

Computed Properties

• Exact Mass: 415.2138883Da
• Monoisotopic Mass: 415.2138883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.1Ų